Cas no 1184431-23-9 ([(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine)

• Product Name: [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine
• CAS No: 1184431-23-9
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 5231019
• PubChem ID: 60703882
• Update Time: 2026-03-07

[(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(4-Methyl-1,3-thiazol-5-yl)methyl](oxolan-2-ylmethyl)amine
• [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine
• 5-Thiazolemethanamine, 4-methyl-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C10H16N2OS/c1-8-10(14-7-12-8)6-11-5-9-3-2-4-13-9/h7,9,11H,2-6H2,1H3
• InChI Key： GVVXAKWUHIMKLA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CNCC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine

Introduction to [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine and Its Applications in Modern Chemical Biology

Compound with the CAS number 1184431-23-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The compound, formally known as [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. Its unique structural features, characterized by a thiazole ring and an oxolane moiety, make it a promising candidate for various biological applications.

The thiazole core is a well-documented scaffold in medicinal chemistry, renowned for its presence in numerous bioactive compounds. Thiazole derivatives are particularly noted for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a methyl group at the 4-position of the thiazole ring enhances its metabolic stability and bioavailability, making it an attractive moiety for drug design. This modification also imparts additional electronic properties that can influence the compound's interaction with biological targets.

The oxolane group, on the other hand, introduces a secondary stereocenter into the molecule, which can be exploited to achieve enantioselective synthesis. Oxolane derivatives have been extensively studied for their role in enzyme inhibition and as intermediates in the synthesis of more complex organic molecules. The presence of both these functional groups in [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine suggests a rich chemical space for exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic compounds. The compound 1184431-23-9 has been identified as a potential lead molecule in several ongoing pharmacological studies. Its ability to modulate biological pathways makes it a candidate for treating a variety of diseases, including neurological disorders and cancer.

One of the most exciting aspects of this compound is its potential to act as a modulator of protein-protein interactions. By binding to specific pockets on target proteins, it can alter their function in ways that may lead to therapeutic benefits. For instance, studies have shown that thiazole derivatives can interfere with the activity of kinases, which are often overactive in cancer cells. The oxolane group further enhances this potential by providing additional binding pockets that can be exploited for drug design.

The synthesis of [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereochemistry. These methods not only improve yield but also allow for the introduction of various functional groups at specific positions within the molecule.

The pharmacokinetic properties of this compound are also worth mentioning. Due to its molecular architecture, it exhibits good solubility in both water and organic solvents, which is crucial for its absorption and distribution within the body. Additionally, its metabolic stability ensures that it remains active long enough to exert its therapeutic effects. These properties make it an attractive candidate for further development into a drug candidate.

In conclusion, 1184431-23-9, or more formally [(4-methyl-1,3-thiazol-5-yl)methyl][(oxolan-2-yl)methyl]amine, represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.